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1.0 Introduction

Metamitron is a triazinone herbicide that has been repurposed as a post-bloom chemical
thinning agent for apple (Malus domestica) and pear orchards.[1] Originally developed for
sugar beet production, its mode of action provides an alternative to traditional hormone-based
thinning agents like naphthaleneacetic acid (NAA) and 6-benzyladenine (6-BA).[1][2] Crop load
management is a critical practice in commercial apple production to ensure fruit quality, size,
and to prevent biennial bearing, a phenomenon where trees produce a heavy crop one year
and a light crop the next.[3][4] Chemical thinning is the most cost-effective method for
achieving optimal crop load. Metamitron offers a valuable tool for this purpose, particularly due
to its effectiveness over a relatively wide application window. These notes provide a
comprehensive overview of its mechanism, application protocols, and key experimental
procedures for evaluation.

2.0 Mechanism of Action

Metamitron's primary mode of action is the inhibition of Photosystem Il (PSII) in the
chloroplasts. It acts by blocking the electron transfer between the primary and secondary
quinone acceptors (Qa and Qe) within the photosynthetic electron transport chain. This
disruption leads to a temporary reduction in the net photosynthetic rate (Pn), creating a
carbohydrate deficit in the tree. This "photosynthetic stress" mimics the effect of shading and
limits the resources available for developing fruitlets.
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The resulting competition for limited carbohydrates induces the abscission (shedding) of
weaker, less developed fruitlets, allowing the remaining fruit to grow larger. Studies suggest
this carbohydrate deficit alters the hormonal balance within the fruitlets, specifically by
increasing abscisic acid (ABA) content and decreasing the ratio of growth-promoting hormones
(Zeatin, Gibberellic Acid, Indole-3-acetic acid) to ABA. This hormonal shift is the direct trigger
for fruitlet drop.
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Caption: Proposed signaling pathway for metamitron-induced fruitlet abscission.

3.0 Application Notes

The efficacy of metamitron is influenced by application timing, concentration, cultivar, and
environmental conditions.
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» Application Timing: Metamitron is effective when applied post-bloom, typically when the king
fruitlet diameter is between 5 mm and 20 mm. The highest efficacy is often observed when
applications are made to fruitlets with a king fruit diameter between 9.5 mm and 14 mm.
Applications at the petal fall stage (5-7 mm) may be less effective. Unlike many other
thinners, metamitron can still be effective as a "rescue thinner" on larger fruitlets up to 20
mm.

o Concentration: Optimal application rates vary by cultivar, tree vigor, and environmental
conditions, generally ranging from 150 mg-L~* to 500 mg-L~2. A linear relationship is often
observed where higher concentrations result in increased fruit drop. For example, rates at or
above 263 mg-L~* were required to effectively thin 'Gala' apples, whereas 175 mg-L~* was
sufficient for 'Honeycrisp' and '‘Ambrosia’.

e Environmental Factors: Weather plays a crucial role in metamitron's effectiveness.

o Temperature: Efficacy is enhanced by warmer temperatures (70s and 80s °F or >21 °C).
High minimum (nighttime) temperatures (>14 °C) have been shown to increase fruit drop.
Conversely, high maximum daytime temperatures may have a negative correlation with
efficacy. The product label for Brevis™ SC advises against application when temperatures
are forecasted to be above 84°F (29°C) for several days post-application to avoid
phytotoxicity.

o Solar Radiation: Low solar radiation (cloudy conditions) on the day of and in the days
following application significantly increases thinning efficacy. This is because reduced
natural photosynthesis exacerbates the carbohydrate deficit induced by the chemical.

» Cultivar Variability: Apple cultivars exhibit different sensitivities to metamitron. 'Gala’ and
'Fuji' are responsive, while varieties like 'Honeycrisp' may also be thinned effectively. It is
essential to conduct trials to determine optimal rates for specific cultivars in a given region.

o Surfactants: The use of a non-ionic surfactant is typically required as per the product label to
ensure adequate coverage and uptake. However, the use of certain adjuvants like oils or
silicone-based surfactants, especially in high temperatures, has been associated with
phytotoxicity.

4.0 Quantitative Data Summary
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The following tables summarize data from various field trials.

Table 1: Metamitron Application Rates, Timings, and Efficacy by Apple Cultivar
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Cultivar

'Gala'

Application . )
King Fruitlet
Rate (mg-L™*

Diameter (mm)
or ppm)

180 - 500 4.5-18.5

Key Findings Reference(s)

Thinning
efficacy is
rate-
dependent.
Maximum
efficacy
observed
between 9.5 -
11 mm.

'‘Gala'

350 5-10

Resulted in a
fruit shedding
rate of 35.6% to
50.9%.

'Gala'

500 (two

applications)

3and 9

Significantly
reduced fruit
setting rate by
30.1% compared
to control.

'Honeycrisp'

175 - 350

175 mg-L~1 was
effective in
reducing fruit set

and crop load.

'Ambrosia’

175 - 350

175 mg-L~t was
effective in

reducing fruit set.

‘Granny Smith'

150 - 225 12-14

All rates showed
a positive
influence on crop
load. Effect

enhanced by
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Application . )
. King Fruitlet o
Cultivar Rate (mg-L—* . Key Findings Reference(s)
Diameter (mm)
or ppm)
adding 5 mg-L™?
NAA.
Efficacy
depended on
1.1-1.65 L
‘Idared’ 8-12 application rate
kg-ha™t

and number of

initial fruit.

| 'Golden Delicious' | 1.1 - 1.65 kg-ha=* | 8 - 12 | Two applications were effective at 1.1 kg-hat

with a light fruit set. | |

Table 2: Influence of Environmental Factors on Metamitron Efficacy

Condition for

Condition for

Factor Increased Decreased Mechanism Reference(s)
Efficacy Efficacy
Higher night
respiration
High minimum  Cool depletes
Temperature (night) temp. conditions carbohydrate
(>14°C) (<15°C) reserves,
increasing
stress.
Enhances
Warm daytime High daytime metabolic

temp. (21-27°C)

temp. (>29°C)

activity. Very high
temperatures risk

phytotoxicity.

| Solar Radiation | Low solar radiation (cloudy days) | High solar radiation (clear, sunny days) |

Reduced natural photosynthesis compounds the effect of the chemical inhibitor. | |
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5.0 Experimental Protocols
5.1 Protocol 1: Field Trial for Efficacy Evaluation

This protocol outlines a standard methodology for evaluating the thinning efficacy of
metamitron in a research setting.

e Site and Tree Selection:

o Choose a uniform block of a single apple cultivar with consistent tree age, size, and vigor.
Trees should have a sufficient and uniform bloom density.

o Select a minimum of 5-10 single-tree replicates for each treatment, arranged in a
randomized complete block design. Use border trees between replicates to prevent spray
drift.

e Treatment Groups:
o Untreated Control: Sprayed with water only.

o Hand-Thinned Control: Manually thinned to a commercially desirable crop load (e.g., one
fruit per cluster, spaced ~10 cm apart) approximately 30 days after full bloom. This serves
as a benchmark for ideal thinning.

o Metamitron Treatments: At least 2-3 different concentrations (e.g., 150, 250, 350 mg-L™1)
and/or 2-3 different application timings based on king fruitlet diameter (e.g., 8 mm, 12 mm,
16 mm).

o Positive Control (Optional): A standard commercial thinner (e.g., NAA + Carbaryl) for
comparison.

o Pre-Application Data Collection (at full bloom):

o Select 2-4 representative limbs on each sample tree and count the total number of
flowering clusters.

o Measure trunk cross-sectional area (TCSA) to normalize crop load data.
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o Treatment Application:

o Monitor king fruitlet development daily after petal fall to determine the precise application
timing.

o Apply treatments using a calibrated airblast sprayer or a handgun sprayer to ensure
thorough coverage to the point of drip. Record the spray volume per tree.

o Record environmental conditions (temperature, solar radiation, relative humidity, wind
speed) before, during, and for 5-7 days after application.

o Post-Application Data Collection:

o Fruit Set: 3-4 weeks after application (post-"June drop"), recount the number of fruitlets on
the previously marked limbs. Calculate fruit set per 100 flower clusters.

o Yield and Crop Load: At commercial harvest, count the total number of fruit per tree and
measure the total fruit weight per tree. Calculate crop load as the number of fruit per cm?
of TCSA.

o Fruit Quality: Take a random subsample of 25-50 apples per tree. Measure individual fruit
weight, diameter, soluble solids content (Brix), and firmness. Assess fruit for phytotoxicity
or russeting.

o Return Bloom (following season): In the spring of the following year, assess the bloom
density on a scale (e.g., 1-10) or by counting flower clusters on the previously marked
limbs to determine the effect on biennial bearing.

o Data Analysis:

o Analyze data using Analysis of Variance (ANOVA) appropriate for a randomized complete
block design.

o Use mean separation tests (e.g., Tukey's HSD) to compare treatment means.
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Caption: Experimental workflow for evaluating metamitron thinning efficacy.

5.2 Protocol 2: Measurement of Photosynthetic Inhibition

This protocol is used to quantify the direct physiological effect of metamitron on the tree's
photosynthetic apparatus.
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e Instrumentation: Use a portable photosynthesis system (e.g., LI-COR LI-6400XT or similar)
and a chlorophyll fluorometer.

o Leaf Selection: Select healthy, mature spur leaves from the current season's growth on each
replicate tree. Measurements should be taken on the same leaves at each time point.

e Measurement Timing:
o Baseline: Take measurements one day before metamitron application.

o Post-Application: Take measurements at set intervals after application, for example, at 1,
3, 6, 10, and 21 days. Maximum photosynthetic stress is often observed around 6 days
post-application, with recovery within 3-4 weeks.

o Parameters to Measure:
o Net Photosynthetic Rate (Pn): The primary indicator of COz assimilation.

o Chlorophyll Fluorescence (Fv/Fm): The maximum quantum efficiency of PSII. A decrease
in Fv/Fm indicates photoinhibitory damage.

o Effective Quantum Yield of PSII (PPSII): Measures the efficiency of PSII under light-
adapted conditions.

e Procedure:

o Conduct measurements at a consistent time of day (e.g., between 10:00 AM and 1:00 PM)
to minimize diurnal variation.

o Clamp the leaf in the chamber of the photosynthesis system and allow it to acclimate
under standardized light and CO2z conditions.

o Record the steady-state Pn.

o For fluorescence, measure Fv/Fm on dark-adapted leaves (e.g., adapted for 30 minutes
before dawn or using leaf clips). Measure ®PSII on the same light-adapted leaves used
for Pn measurement.
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o Data Analysis: Compare the time-course changes in photosynthetic parameters between
treated and control trees to quantify the level and duration of inhibition.

6.0 Potential Side Effects and Considerations

» Phytotoxicity: Leaf yellowing or chlorosis can occur, especially with high rates, high
temperatures, or the use of improper adjuvants. However, trees typically recover and grow
out of these symptoms within 2-3 weeks.

e Return Bloom: While metamitron is effective at thinning, some studies have noted that it
may not improve return bloom as consistently as other standard thinners. This requires
further investigation.

o Over-thinning: The risk of over-thinning is significant, especially when application is
combined with prolonged periods of cloudy, warm weather which naturally create a
carbohydrate deficit. The use of carbohydrate models can help predict periods of high
thinning sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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